Cas no 226930-29-6 (4-(Naphthalen-1-yl)-1h-pyrrole-3-carboxylic acid)

• Product Name: 4-(Naphthalen-1-yl)-1h-pyrrole-3-carboxylic acid
• CAS No: 226930-29-6
• MF: C₁₅H₁₁NO₂
• MW: 237.253343820572
• CID: 2663358
• Update Time: 2023-08-06

4-(Naphthalen-1-yl)-1h-pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-naphthalen-1-yl-1H-pyrrole-3-carboxylic acid
• 1H-Pyrrole-3-carboxylic acid, 4-(1-naphthalenyl)-
• 4-(naphthalen-1-yl)-1h-pyrrole-3-carboxylic acid
• 4-(Naphthalen-1-yl)-1h-pyrrole-3-carboxylic acid

• Inchi： 1S/C15H11NO2/c17-15(18)14-9-16-8-13(14)12-7-3-5-10-4-1-2-6-11(10)12/h1-9,16H,(H,17,18)
• InChI Key： JYTYEYUCZPYEFF-UHFFFAOYSA-N
• SMILES： OC(C1=CNC=C1C1=CC=CC2C=CC=CC1=2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 318
• Topological Polar Surface Area: 53.1